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Compound of Interest

Compound Name: 2,4-Dimethylpyridine

Cat. No.: B042361

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of
2,4-Lutidine (2,4-dimethylpyridine). The information is curated for professionals in research,
science, and drug development who require precise data for reaction modeling, process
design, and safety assessments. This document summarizes key quantitative data in
structured tables, details experimental methodologies for thermochemical measurements, and
provides visualizations of experimental workflows and a representative synthesis pathway.

Core Thermochemical Data

The following tables summarize the essential thermochemical data for 2,4-Lutidine in its liquid
and gaseous phases. These values are critical for understanding the energetic landscape of
reactions involving this compound.

Table 1: Enthalpy Data for 2,4-Lutidine
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Thermochemical

Value (kJ/mol) Phase Reference
Property
Standard Enthalpy of
) 63.9 Gas --INVALID-LINK--[1]
Formation (AfH°gas)
Standard Enthalpy of
Combustion -4033.4 Liquid --INVALID-LINK--[2]
(AcH°liquid)
Enthalpy of o
o 42.9 Liquid --INVALID-LINK--[3]
Vaporization (AvapH)
Enthalpy of Fusion )
2.11 Solid --INVALID-LINK--[3]
(AfusH)

Table 2: Physical Properties Relevant to Thermochemistry

Property Value Reference

Molecular Weight 107.1531 g/mol --INVALID-LINK--[1][3]
Boiling Point (at 760 mmHQg) 159 °C (432.15 K) --INVALID-LINK--[4]
Melting Point -60 °C (213.15 K) --INVALID-LINK--[4]
Vapor Pressure (at 25 °C) 3.559 mmHg --INVALID-LINK--[5]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise and well-
established experimental techniques. The following sections detail the methodologies for key
experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion of 2,4-Lutidine is determined using a bomb calorimeter.
This techniqgue measures the heat released when a substance is completely burned in a
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constant-volume, oxygen-rich environment.
Materials and Apparatus:

e Adiabatic bomb calorimeter

o Oxygen bomb

e Crucible (platinum or fused silica)

e High-purity 2,4-Lutidine sample

e Benzoic acid (for calibration)

e Fuse wire (platinum or nickel-chromium)
e Oxygen cylinder with pressure regulator
» High-precision thermometer or temperature sensor
e Balance (accurate to 0.1 mg)

« Distilled water

Procedure:

» Calibration: The heat capacity of the calorimeter is determined by combusting a known mass
of a standard substance, typically benzoic acid, for which the heat of combustion is
accurately known.

o Sample Preparation: A precise mass (approximately 1 gram) of 2,4-Lutidine is weighed into
the crucible. A fuse wire of known length is attached to the electrodes of the bomb head, with
the wire in contact with the sample.

o Assembly of the Bomb: The crucible is placed in the bomb, and 1 mL of distilled water is
added to saturate the internal atmosphere and ensure that the water formed during
combustion is in the liquid state. The bomb is then sealed.
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e Pressurization: The bomb is purged of air and then filled with high-purity oxygen to a
pressure of approximately 30 atm.

o Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket, which is filled with a
known mass of distilled water. The calorimeter lid, equipped with a stirrer and a temperature
measuring device, is secured.

o Combustion: The system is allowed to reach thermal equilibrium. The initial temperature is
recorded. The sample is then ignited by passing an electric current through the fuse wire.

o Temperature Measurement: The temperature of the water in the calorimeter is recorded at
regular intervals until a maximum temperature is reached and the system begins to cool.

o Data Analysis: The heat released by the combustion of the sample is calculated from the
temperature rise and the heat capacity of the calorimeter. Corrections are made for the heat
of combustion of the fuse wire and the formation of nitric acid from residual nitrogen in the
bomb. The enthalpy of combustion per mole of 2,4-Lutidine is then calculated.

Determination of Enthalpy of Vaporization via Vapor
Pressure Measurement (Static Method)

The enthalpy of vaporization can be determined from the variation of vapor pressure with
temperature using the Clausius-Clapeyron equation. The static method is a direct way to
measure the vapor pressure of a liquid at different temperatures.

Materials and Apparatus:

Thermostatic bath with a transparent window

Sample cell connected to a pressure measurement system (manometer or pressure
transducer)

High-purity 2,4-Lutidine sample

Vacuum pump

Temperature sensor
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Procedure:

o Sample Degassing: A sample of 2,4-Lutidine is placed in the sample cell. The sample is
thoroughly degassed to remove any dissolved air or other volatile impurities. This is typically
achieved by repeated freeze-pump-thaw cycles.

o Temperature Control: The sample cell is immersed in the thermostatic bath, and the
temperature is set to the desired value and allowed to stabilize.

o Equilibrium: The system is allowed to reach thermal equilibrium, at which point the pressure
of the vapor in equilibrium with the liquid becomes constant.

» Pressure Measurement: The vapor pressure of the sample is measured using the pressure
measurement system.

o Data Collection: Steps 2-4 are repeated at various temperatures to obtain a set of vapor
pressure data as a function of temperature.

» Data Analysis: The enthalpy of vaporization is calculated from the slope of a plot of the
natural logarithm of vapor pressure versus the inverse of the absolute temperature, based on
the integrated form of the Clausius-Clapeyron equation.

Visualizations

The following diagrams illustrate key experimental workflows and a generalized synthesis
pathway for 2,4-Lutidine.
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Caption: Workflow for Bomb Calorimetry.
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Caption: Workflow for Vapor Pressure Measurement.
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Caption: Generalized Synthesis of 2,4-Lutidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemistry of 2,4-Lutidine: An In-depth Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042361#thermochemistry-data-of-2-4-lutidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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